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Compound of Interest

Compound Name: Flumatinib-d3

Cat. No.: B12408699 Get Quote

Researchers and drug development professionals handling Flumatinib-d3 must adhere to

stringent disposal procedures to ensure laboratory safety and environmental protection. This

guide provides essential, step-by-step instructions for the proper disposal of Flumatinib-d3, a

deuterated analog of Flumatinib, which is classified as a hazardous substance.

Flumatinib and its analogs are potent kinase inhibitors. The Safety Data Sheet (SDS) for

Flumatinib mesylate indicates that it is harmful if swallowed, causes skin irritation, and can

result in serious eye irritation.[1] Therefore, Flumatinib-d3 should be handled with the same

level of caution.

Personal Protective Equipment (PPE) and Handling
Before beginning any disposal-related activities, it is imperative to be outfitted with the

appropriate personal protective equipment. This includes, but is not limited to:

Gloves: Handle with gloves that have been inspected prior to use.[2] Use proper glove

removal technique to avoid skin contact.[2]

Eye Protection: Use safety glasses or goggles approved under appropriate government

standards.[2]

Respiratory Protection: In the case of handling the solid form where dust may be generated,

wear a suitable respirator.[2]
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Lab Coat: A lab coat or other protective clothing should be worn.

Always wash hands thoroughly after handling the compound.[2][3] Contaminated clothing

should be removed and laundered before reuse.[2]

Disposal of Flumatinib-d3 Waste
Flumatinib-d3 and any materials contaminated with it should be treated as hazardous

chemical waste. Do not dispose of this material down the drain or in the regular trash.

Quantitative Data Summary

Substance/Mixture Hazard Classifications Recommended Storage

Flumatinib-d3 (based on

Flumatinib mesylate)

Acute toxicity, oral (Category

4)[1], Skin corrosion/irritation

(Category 2)[1], Serious eye

damage/eye irritation

(Category 2A)[1], Specific

target organ toxicity, single

exposure; Respiratory tract

irritation (Category 3)[1]

-20°C for long term, 2-8°C for

short term in a dry and well-

ventilated place[2]

Step-by-Step Disposal Protocol
Segregation of Waste:

Solid Waste: Collect unused Flumatinib-d3 powder, contaminated gloves, weigh boats,

and other solid materials in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions of Flumatinib-d3 in a separate, compatible, and clearly

labeled hazardous waste container. Avoid mixing with other incompatible waste streams.

Flumatinib is soluble in organic solvents like DMSO, ethanol, and dimethylformamide

(DMF).[3]

Sharps Waste: Any needles or other sharps contaminated with Flumatinib-d3 should be

placed in a designated sharps container for hazardous materials.
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Container Management:

Ensure all waste containers are in good condition and are kept tightly closed when not in

use.[2]

Label all waste containers with "Hazardous Waste," the name of the chemical

(Flumatinib-d3), and the primary hazards (e.g., "Toxic," "Irritant").

Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal. Disposal should

be conducted by an approved waste disposal plant.[4]
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Caption: Workflow for the safe disposal of Flumatinib-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. biocrick.com [biocrick.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. merckmillipore.com [merckmillipore.com]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of Flumatinib-
d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408699#flumatinib-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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